Cas no 1269460-63-0 ((1-benzyl-2-methylazetidin-2-yl)methanol)

• Product Name: (1-benzyl-2-methylazetidin-2-yl)methanol
• CAS No: 1269460-63-0
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD30170004
• CID: 4585118
• PubChem ID: 53343747
• Update Time: 2025-06-14

(1-benzyl-2-methylazetidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-benzyl-2-methylazetidin-2-yl)methanol

• MDL： MFCD30170004
• Inchi： 1S/C12H17NO/c1-12(10-14)7-8-13(12)9-11-5-3-2-4-6-11/h2-6,14H,7-10H2,1H3
• InChI Key： WBDSZTLSLJMLIR-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCC1(C)CO

Additional information on (1-benzyl-2-methylazetidin-2-yl)methanol

Comprehensive Overview of (1-benzyl-2-methylazetidin-2-yl)methanol (CAS No. 1269460-63-0)

(1-benzyl-2-methylazetidin-2-yl)methanol (CAS No. 1269460-63-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the azetidine class, a four-membered nitrogen-containing heterocycle, which is increasingly studied for its potential applications in drug discovery and material science. The presence of both a benzyl and a hydroxymethyl group in its structure makes it a versatile intermediate for synthesizing more complex molecules.

Researchers and industry professionals frequently search for terms like "azetidine derivatives in drug design", "benzyl-substituted azetidines", and "CAS 1269460-63-0 applications", reflecting the growing interest in this compound. Its structural motif is particularly relevant in the development of bioactive molecules, as azetidines are known to enhance metabolic stability and bioavailability in pharmaceuticals. The compound’s methanol functional group also allows for further derivatization, making it a valuable building block in organic synthesis.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in medicinal chemistry and the need for innovative therapeutic agents. (1-benzyl-2-methylazetidin-2-yl)methanol aligns with this trend, as its scaffold is being explored for applications in central nervous system (CNS) drugs and enzyme inhibitors. Searches such as "azetidine-based CNS drugs" and "small molecule modulators using azetidines" highlight its relevance in cutting-edge research.

The synthesis of (1-benzyl-2-methylazetidin-2-yl)methanol typically involves multi-step organic reactions, including ring formation and functional group transformations. Its CAS number 1269460-63-0 is often referenced in patent literature and academic journals, underscoring its importance in proprietary research. Additionally, the compound’s potential role in green chemistry initiatives has sparked queries like "sustainable synthesis of azetidine derivatives", as industries seek eco-friendly alternatives to traditional methods.

From a commercial perspective, (1-benzyl-2-methylazetidin-2-yl)methanol is available through specialized chemical suppliers, with purity and scalability being key considerations for buyers. Its applications extend beyond pharmaceuticals to include agrochemicals and specialty materials, making it a compound of broad industrial interest. Keywords such as "high-purity azetidine suppliers" and "custom synthesis of heterocycles" are frequently associated with its procurement.

In summary, (1-benzyl-2-methylazetidin-2-yl)methanol (CAS No. 1269460-63-0) represents a promising candidate in modern chemical research, bridging gaps between academic discovery and industrial application. Its structural versatility and relevance to hot topics like "drug discovery" and "green chemistry" ensure its continued prominence in scientific discourse.